Cas no 2227715-72-0 (rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2227715-72-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5860585
• PubChem ID: 165980219
• Update Time: 2025-05-19

rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• EN300-1794659
• 2227715-72-0
• rac-(1R,3R)-2,2-dimethyl-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H18N2O2/c1-7(2)14-6-8(5-13-14)9-10(11(15)16)12(9,3)4/h5-7,9-10H,1-4H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： DPUBLQCAAPPVCS-ZJUUUORDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NN(C(C)C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic Acid (CAS No. 2227715-72-0)

Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, identified by its CAS number 2227715-72-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this compound, featuring a cyclopropane ring fused with a pyrazole moiety, makes it a promising candidate for further exploration in drug discovery.

The structural uniqueness of Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid lies in its stereochemistry and the presence of multiple functional groups. The cyclopropane ring is a key feature, known for its strain and reactivity, which can be leveraged to modulate biological activity. Additionally, the pyrazole ring introduces a nitrogen-rich heterocyclic system, which is frequently found in bioactive molecules due to its ability to engage in hydrogen bonding and interact with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The combination of a cyclopropane and pyrazole moiety in Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid presents an exciting opportunity to explore novel mechanisms of action. This compound has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug development. The cyclopropane ring can be used to introduce conformational constraints that may enhance binding affinity to biological targets. Furthermore, the pyrazole ring offers a platform for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility makes Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid a valuable asset in the quest for new pharmaceuticals.

Recent studies have begun to uncover the pharmacological potential of this compound. In vitro experiments have shown that it exhibits promising activity against certain enzymatic targets relevant to human health. For instance, preliminary data suggests that it may interact with enzymes involved in metabolic pathways, potentially offering benefits in the treatment of metabolic disorders. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an anxiolytic or antidepressant agent.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-1-(propan-2-y l)-1H-pyrazol -4 - ylcyclopropane - 1 - carboxylic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of stereochemistry to ensure the correct configuration of the cyclopropane and pyrazole moieties. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to achieve high yields and enantiopurity. These advancements not only highlight the compound's synthetic challenge but also underscore the growing capabilities of modern organic chemistry.

The pharmacokinetic properties of this compound are also under investigation. Understanding how Rac-(1R ,3R) - 2 , 2 - dimethyl - 3 - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylcyclopropane - 1 - carboxylic acid is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies suggest that it exhibits reasonable bioavailability and moderate metabolic stability, making it a viable candidate for further development.

In conclusion, Rac-(1R ,3R) - 2 , 2 - dimethyl - 3 - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylcyclopropane - 1 - carboxylic acid (CAS No. 2227715 ^72-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges.